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Compound of Interest

Compound Name: ZM 449829

Cat. No.: B1663035 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a reliable protocol for the preparation, storage, and use of ZM
449829 stock solutions for in vitro and in vivo studies.

Introduction
ZM 449829 is a potent and selective, ATP-competitive inhibitor of Janus kinase 3 (JAK3) with a

pIC50 of 6.8.[1][2] It demonstrates significantly less activity against other kinases such as

EGFR (pIC50 = 5.0), JAK1 (pIC50 = 4.7), and CDK4 (pIC50 < 5.0).[2][3] The primary

mechanism of action of ZM 449829 is the inhibition of the JAK/STAT signaling pathway, a

critical pathway in cytokine signaling and immune response.[4][5] Specifically, ZM 449829 has

been shown to block the IL-2-induced phosphorylation of STAT5.[1][3] This inhibitory activity

makes ZM 449829 a valuable tool for studying the physiological and pathological roles of

JAK3.

This application note provides a detailed protocol for the preparation of a ZM 449829 stock

solution in dimethyl sulfoxide (DMSO), along with essential data on its chemical properties,

solubility, and storage to ensure reproducible experimental outcomes.

Quantitative Data Summary
A summary of the key quantitative data for ZM 449829 is provided in the table below for easy

reference.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₀O [3][6]

Molecular Weight 182.22 g/mol [1][3][6]

CAS Number 4452-06-6 [1][6]

Appearance White to off-white solid [1][3]

Purity ≥95% [6]

Solubility in DMSO ≥30 mg/mL (≥164.6 mM) [6]

pIC₅₀ for JAK3 6.8 [1][2]

Typical Working Concentration 1 - 10 µM [1][6][7]

Experimental Protocols
Materials

ZM 449829 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM ZM 449829 Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of ZM 449829 in

DMSO. Adjust volumes as needed for different desired concentrations or volumes.

Calculate the required mass of ZM 449829:
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Molecular Weight (MW) of ZM 449829 = 182.22 g/mol

To prepare 1 mL of a 10 mM solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 182.22 g/mol = 0.0018222 g

Mass (mg) = 1.82 mg

Weighing the ZM 449829:

Carefully weigh out 1.82 mg of ZM 449829 powder and place it into a sterile

microcentrifuge tube.

Dissolving in DMSO:

Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the ZM
449829 powder.

Mixing:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A

clear solution should be obtained.

If dissolution is slow, gentle warming or brief sonication can be used to aid in dissolving

the compound.[1]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Protocol for Preparing Working Solutions
Thawing the Stock Solution:
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Thaw an aliquot of the 10 mM ZM 449829 stock solution at room temperature.

Dilution:

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or experimental buffer. For example, to prepare 1 mL of a 10 µM working solution,

add 1 µL of the 10 mM stock solution to 999 µL of medium.

It is recommended to keep the final DMSO concentration in the culture medium below

0.1% to avoid solvent-induced cellular toxicity.[7]

Use:

Use the freshly prepared working solution immediately for your experiments.

Visualizations
Experimental Workflow
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Preparation of 10 mM ZM 449829 Stock Solution Preparation of Working Solution

1. Weigh 1.82 mg
ZM 449829 Powder

2. Add 1 mL
Anhydrous DMSO

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

1. Thaw Stock
Solution Aliquot

2. Dilute in Culture
Medium/Buffer

3. Use Immediately
in Experiment
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Caption: Workflow for preparing ZM 449829 stock and working solutions.
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JAK/STAT Signaling Pathway Inhibition by ZM 449829
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Caption: ZM 449829 inhibits the JAK3-mediated phosphorylation of STAT5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1663035?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/zm-449829.html
https://www.apexbt.com/apexbio-558.html
https://www.chembk.com/en/chem/ZM%20449829
https://pmc.ncbi.nlm.nih.gov/articles/PMC7361186/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.821344/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.821344/full
https://www.caymanchem.com/product/32820/zm-449829
https://www.researchgate.net/post/Can_anyone_advise_me_on_a_concentration_and_treatment_time_to_use_an_MMP9_inhibitor_in_cell_culture
https://www.benchchem.com/product/b1663035#preparing-zm-449829-stock-solution-in-dmso
https://www.benchchem.com/product/b1663035#preparing-zm-449829-stock-solution-in-dmso
https://www.benchchem.com/product/b1663035#preparing-zm-449829-stock-solution-in-dmso
https://www.benchchem.com/product/b1663035#preparing-zm-449829-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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